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Compound of Interest

Compound Name: N-Acetyllactosamine Heptaacetate

Cat. No.: B15548666

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the chemoenzymatic
synthesis of N-acetyllactosamine (LacNAc) and its derivatives. This approach combines the
precision of enzymatic reactions with the versatility of chemical synthesis, enabling the
production of complex glycans with high regio- and stereoselectivity. Such well-defined glycans
are crucial for investigating their biological roles and for the development of novel therapeutics.

Introduction

N-acetyllactosamine (Galf1-4GIcNAc) is a fundamental disaccharide unit found in a wide array
of N- and O-linked glycans on cell surfaces. These structures are pivotal in various biological
processes, including cell adhesion, signaling, and immune responses. The chemoenzymatic
synthesis of LacNAc and its derivatives, such as sialylated and sulfated analogs, provides
access to these complex molecules for functional studies and as potential drug candidates. The
enzymatic approach circumvents the need for extensive protecting group manipulations often
required in purely chemical synthesis.

The core of the chemoenzymatic strategy for LacNAc synthesis involves the use of
glycosyltransferases, particularly 3-1,4-galactosyltransferase (B4GalT), which catalyzes the
transfer of galactose from a donor substrate, typically UDP-galactose, to an N-
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acetylglucosamine (GIcNAc) acceptor. Subsequent modifications can be achieved using other
enzymes like sialyltransferases to generate more complex structures.

Core Synthesis Strategy: Enzymatic Galactosylation

The primary enzymatic reaction for the synthesis of the LacNAc core structure is catalyzed by
-1,4-galactosyltransferase. This enzyme transfers a galactose residue from UDP-galactose to
the C4 hydroxyl group of a GIcNAc acceptor.
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¢ To cite this document: BenchChem. [Chemoenzymatic Synthesis of N-Acetyllactosamine
Derivatives: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b15548666#chemoenzymatic-synthesis-of-n-
acetyllactosamine-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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